Cas no 889764-50-5 (1-(1,3-benzothiazol-2-yl)-2-phenylethan-1-amine)

• Product Name: 1-(1,3-benzothiazol-2-yl)-2-phenylethan-1-amine
• CAS No: 889764-50-5
• MF: C₁₅H₁₄N₂S
• MW: 254.350061893463
• MDL: MFCD09930372
• CID: 5227961
• PubChem ID: 24692072
• Update Time: 2026-03-07

1-(1,3-benzothiazol-2-yl)-2-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolemethanamine, α-(phenylmethyl)-
• 1-(1,3-benzothiazol-2-yl)-2-phenylethan-1-amine
• 889764-50-5
• 1-(1,3-benzothiazol-2-yl)-2-phenylethanamine
• 1-(Benzo[d]thiazol-2-yl)-2-phenylethan-1-amine
• CHEMBL2260623
• EN300-244355
• G64397
• AKOS000171258

• MDL： MFCD09930372
• Inchi： 1S/C15H14N2S/c16-12(10-11-6-2-1-3-7-11)15-17-13-8-4-5-9-14(13)18-15/h1-9,12H,10,16H2
• InChI Key： PNSYMFALJUIRBH-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=CC=C2N=1)(N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 254.08776963g/mol
• Monoisotopic Mass: 254.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(1,3-benzothiazol-2-yl)-2-phenylethan-1-amine

Comprehensive Analysis of 1-(1,3-benzothiazol-2-yl)-2-phenylethan-1-amine (CAS No. 889764-50-5): Properties, Applications, and Research Insights

The compound 1-(1,3-benzothiazol-2-yl)-2-phenylethan-1-amine (CAS No. 889764-50-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This benzothiazole derivative combines a phenylethylamine backbone with a benzothiazole moiety, creating a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which align with current trends in targeted drug delivery and small-molecule therapeutics.

From a chemical perspective, 1-(1,3-benzothiazol-2-yl)-2-phenylethan-1-amine exhibits intriguing physicochemical properties. The benzothiazole ring contributes to its planar aromatic character, while the phenylethylamine side chain introduces rotational flexibility. This combination creates a dual-functional molecule capable of both π-π stacking and hydrogen bonding interactions. Such properties make it valuable for materials science applications, particularly in the development of organic semiconductors and fluorescent probes.

In pharmaceutical research, this compound has shown promise as a molecular scaffold for CNS-targeting drugs. The benzothiazole core is known to exhibit blood-brain barrier permeability, while the phenylethylamine fragment may influence neurotransmitter receptor binding. Current studies focus on its potential as a precursor for neuroprotective agents, aligning with growing interest in neurodegenerative disease treatments. However, it's crucial to note that all therapeutic applications remain strictly in the preclinical research phase.

The synthesis of 889764-50-5 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern green chemistry approaches are being explored to optimize its production, reflecting the chemical industry's shift toward sustainable synthesis methods. Analytical characterization employs advanced techniques like HPLC-MS and NMR spectroscopy, addressing the increasing demand for compound purity verification in research applications.

Material scientists have investigated 1-(1,3-benzothiazol-2-yl)-2-phenylethan-1-amine for its photophysical properties. The conjugated system demonstrates interesting fluorescence characteristics, making it a candidate for OLED materials and molecular sensors. These applications align with current market demands for energy-efficient displays and environmental monitoring technologies. Research papers frequently cite its structure-property relationships when discussing small-molecule optoelectronic materials.

From a computational chemistry perspective, molecular docking studies have explored potential protein-ligand interactions of this compound. Such in silico analyses help researchers understand its binding affinities and guide structure-activity relationship (SAR) studies. These computational approaches complement experimental work in drug discovery pipelines, representing the growing integration of AI in chemical research.

Quality control for CAS No. 889764-50-5 follows stringent analytical standards, with particular attention to isomeric purity and residual solvent content. These specifications cater to the pharmaceutical industry's emphasis on compound reproducibility and research reliability. Storage recommendations typically suggest controlled environments to maintain stability, reflecting best practices in chemical handling.

The scientific literature reveals growing interest in structural analogs of 1-(1,3-benzothiazol-2-yl)-2-phenylethan-1-amine, particularly for structure-activity optimization. Researchers are exploring various substitution patterns on both the benzothiazole and phenylethyl components to enhance specific properties. This trend mirrors broader movements in medicinal chemistry toward fragment-based drug design.

As research continues, 889764-50-5 maintains its relevance in multiple scientific domains. Its dual aromatic system offers opportunities for molecular engineering, while its biological activity potential keeps it in pharmaceutical discussions. Future directions may include nanomaterial incorporation or bioconjugation strategies, aligning with cutting-edge interdisciplinary research trends.